2',3'-Dideoxyinosine-13C2,15N
Description
2',3'-Dideoxyinosine-¹³C₂,¹⁵N (ddI-¹³C₂,¹⁵N) is a stable isotope-labeled analog of 2',3'-dideoxyinosine (ddI), a nucleoside reverse transcriptase inhibitor (NRTI) used in HIV treatment. The compound is isotopically enriched with carbon-13 (at two positions) and nitrogen-15, enabling precise tracking in pharmacokinetic, metabolic, and mechanistic studies. It is synthesized to high chemical purity (≥95%) and isotopic purity (98.8%) and is widely utilized as an internal standard in mass spectrometry and nuclear magnetic resonance (NMR) analyses .
Properties
Molecular Formula |
C₈¹³C₂H₁₂N₃¹⁵NO₃ |
|---|---|
Molecular Weight |
239.21 |
Synonyms |
DDI-13C2,15N, Didanosine-13C2,15N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Isotopic Differences
The table below summarizes key structural and isotopic distinctions between ddI-¹³C₂,¹⁵N and related compounds:
| Compound Name | Parent Drug Class | Isotopic Labels | Label Positions* | Chemical Purity | Isotopic Purity | CAS Number |
|---|---|---|---|---|---|---|
| 2',3'-Dideoxyinosine-¹³C₂,¹⁵N | NRTI (Inosine analog) | ¹³C₂, ¹⁵N | Ribose carbons, purine nitrogen | 95% | 98.8% | 69655-05-6 |
| Lamivudine-¹⁵N₂,¹³C | NRTI (Cytidine analog) | ¹⁵N₂, ¹³C | Cytosine ring, oxathiolane carbons | 95% | 99% | 1217746-03-6 |
| 3'-Azido-3'-deoxythymidine (AZT) | NRTI (Thymidine analog) | None | N/A | 98% | N/A | 30516-87-1 |
| 2'-Deoxyadenosine-¹⁵N₁ | Nucleoside | ¹⁵N₁ | Adenine ring | >97% | Not specified | 958-09-8 |
| Adefovir-d₄ | NtRTI | d₄ (²H) | Methyl groups | 98% | 99.8% | 1190021-70-5 |
*Label positions inferred from synthetic pathways and structural analogs .
Key Observations:
- Isotopic Diversity : ddI-¹³C₂,¹⁵N employs dual ¹³C and ¹⁵N labeling, whereas Lamivudine-¹⁵N₂,¹³C uses a similar strategy but on a cytidine backbone. Deuterated compounds like Adefovir-d₄ focus on hydrogen substitution for metabolic stability studies .
- Purity : Isotopic purity ranges from 98.8% (ddI-¹³C₂,¹⁵N) to 99.8% (Adefovir-d₄), reflecting supplier-specific synthesis protocols .
Highlights:
- ddI-¹³C₂,¹⁵N : Its dual labeling minimizes spectral interference in both ¹³C and ¹⁵N NMR, critical for studying ribose metabolism in HIV-infected cells .
- AZT: Non-labeled AZT remains a clinical cornerstone, but its isotopic analogs (e.g., methyl-D3 in ) are emerging for advanced resistance studies .
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